Foy 251
Foy 251
Brand Name:
Vulcanchem
CAS No.:
71079-09-9
VCID:
VC20768451
InChI:
InChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4)
SMILES:
CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N
Molecular Formula:
C17H19N3O7S
Molecular Weight:
409.4 g/mol
Foy 251
CAS No.: 71079-09-9
Cat. No.: VC20768451
Molecular Formula: C17H19N3O7S
Molecular Weight: 409.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 71079-09-9 |
|---|---|
| Molecular Formula | C17H19N3O7S |
| Molecular Weight | 409.4 g/mol |
| IUPAC Name | 2-[4-[4-(diaminomethylideneamino)benzoyl]oxyphenyl]acetic acid;methanesulfonic acid |
| Standard InChI | InChI=1S/C16H15N3O4.CH4O3S/c17-16(18)19-12-5-3-11(4-6-12)15(22)23-13-7-1-10(2-8-13)9-14(20)21;1-5(2,3)4/h1-8H,9H2,(H,20,21)(H4,17,18,19);1H3,(H,2,3,4) |
| Standard InChI Key | JXMOPIDYHUYOED-UHFFFAOYSA-N |
| SMILES | CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N |
| Canonical SMILES | CS(=O)(=O)O.C1=CC(=CC=C1CC(=O)O)OC(=O)C2=CC=C(C=C2)N=C(N)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator